Cas no 1809004-78-1 (Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate)

• Product Name: Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate
• CAS No: 1809004-78-1
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• MDL: MFCD30188747
• CID: 2503246
• PubChem ID: 92132481
• Update Time: 2025-06-08

Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate
• AK544604
• AX8329333
• W-205622
• AKOS030524067
• CS-0041155
• 1809004-78-1
• DS-19339
• Ethyl4-bromothieno[2,3-c]pyridine-2-carboxylate
• C73485
• SCHEMBL17080828
• DB-171341
• Thieno[2,3-c]pyridine-2-carboxylic acid, 4-bromo-, ethyl ester

• MDL： MFCD30188747
• Inchi： 1S/C10H8BrNO2S/c1-2-14-10(13)8-3-6-7(11)4-12-5-9(6)15-8/h3-5H,2H2,1H3
• InChI Key： ZHRKEWABTRJANA-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C=C(C(=O)OCC)S2

Computed Properties

• Exact Mass: 284.94591g/mol
• Monoisotopic Mass: 284.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 3.1

Experimental Properties

• Boiling Point: 382.6°C at 760 mmHg

Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Additional information on Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate

Research Brief on Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate (CAS: 1809004-78-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate (CAS: 1809004-78-1) is a heterocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its thienopyridine scaffold and bromo-substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound enable its participation in various cross-coupling reactions, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate as a precursor for the synthesis of novel PI3K inhibitors. The bromo-substitution at the 4-position was found to facilitate Suzuki-Miyaura coupling reactions, allowing for the introduction of diverse aryl and heteroaryl groups. This modification led to the development of compounds with enhanced selectivity and potency against cancer cell lines. The study underscores the compound's role in optimizing pharmacokinetic properties and reducing off-target effects in kinase inhibitor design.

Another notable application of Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was utilized to synthesize thienopyridine-based antimicrobial agents. The researchers demonstrated that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The presence of the ester group at the 2-position was critical for modulating lipophilicity and improving membrane permeability, which are key factors in antimicrobial efficacy.

Beyond its applications in drug discovery, Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate has also been investigated in materials science. A 2023 study in ACS Applied Materials & Interfaces described its use as a building block for organic semiconductors. The thienopyridine core, combined with the bromo-substitution, enabled the formation of π-conjugated systems with tunable electronic properties. These materials showed promise in organic field-effect transistors (OFETs) and photovoltaic devices, highlighting the compound's multifunctional potential.

In conclusion, Ethyl 4-bromothieno[2,3-c]pyridine-2-carboxylate (CAS: 1809004-78-1) is a highly versatile compound with significant applications in pharmaceutical and materials research. Its unique structural features and reactivity make it a valuable tool for the development of kinase inhibitors, antimicrobial agents, and advanced materials. Future research is expected to further explore its potential in targeted drug delivery and other emerging fields.